Cas no 2137551-96-1 (3-(Fluorosulfonyl)-4,5-dimethylbenzoyl chloride)

• Product Name: 3-(Fluorosulfonyl)-4,5-dimethylbenzoyl chloride
• CAS No: 2137551-96-1
• MF: C₉H₈ClFO₃S
• MW: 250.674424171448
• CID: 6159703
• PubChem ID: 165461710
• Update Time: 2025-05-26

3-(Fluorosulfonyl)-4,5-dimethylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(fluorosulfonyl)-4,5-dimethylbenzoyl chloride
• 2137551-96-1
• EN300-728730
• 3-(Fluorosulfonyl)-4,5-dimethylbenzoyl chloride

• Inchi： 1S/C9H8ClFO3S/c1-5-3-7(9(10)12)4-8(6(5)2)15(11,13)14/h3-4H,1-2H3
• InChI Key： UEPIQUGCSFEUDM-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C)C(C)=C(C=1)S(=O)(=O)F)=O

Computed Properties

• Exact Mass: 249.9866711g/mol
• Monoisotopic Mass: 249.9866711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.6Ų

Additional information on 3-(Fluorosulfonyl)-4,5-dimethylbenzoyl chloride

Introduction to 3-(Fluorosulfonyl)-4,5-dimethylbenzoyl chloride (CAS No. 2137551-96-1)

3-(Fluorosulfonyl)-4,5-dimethylbenzoyl chloride (CAS No. 2137551-96-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and versatile applications. This compound, featuring a fluorosulfonyl group and a 4,5-dimethylbenzoyl moiety, exhibits distinct reactivity that makes it a valuable intermediate in the synthesis of various bioactive molecules.

The fluorosulfonyl group is a key feature of this compound, contributing to its ability to participate in nucleophilic substitution reactions, particularly with amines and alcohols, to form sulfonamides and sulfonates, respectively. These derivatives are of paramount importance in medicinal chemistry, as they often enhance the metabolic stability and binding affinity of drug candidates. The presence of the 4,5-dimethylbenzoyl group further extends its utility by providing a rigid aromatic scaffold that can be modified through various cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.

In recent years, the pharmaceutical industry has seen a surge in the development of fluorinated compounds due to their favorable pharmacokinetic properties. The introduction of fluorine atoms into drug molecules can lead to improved bioavailability, reduced metabolic clearance, and enhanced binding interactions with biological targets. 3-(Fluorosulfonyl)-4,5-dimethylbenzoyl chloride serves as an excellent precursor for synthesizing fluorinated analogs of existing drugs or novel therapeutic agents targeting various diseases.

One of the most compelling applications of this compound is in the synthesis of protease inhibitors, which are critical for treating conditions such as HIV/AIDS, cancer, and inflammation. The fluorosulfonyl group can be selectively introduced into peptide mimetics or small molecule inhibitors to improve their potency and selectivity against specific protease enzymes. For instance, studies have demonstrated that fluorosulfonated benzoyl chlorides can be used to generate highly effective inhibitors of matrix metalloproteinases (MMPs), which play a crucial role in tissue degradation and wound healing.

Another area where 3-(Fluorosulfonyl)-4,5-dimethylbenzoyl chloride finds utility is in the development of anticancer agents. The ability to modify the aromatic core with fluorine atoms has been shown to enhance the cytotoxicity of small molecules against tumor cells. Researchers have utilized this compound to synthesize fluorinated benzoic acid derivatives that exhibit strong inhibitory effects on kinases and other enzymes overexpressed in cancer cells. These findings highlight the potential of fluorosulfonated benzoyls as key building blocks in oncology drug discovery.

The synthetic versatility of 3-(Fluorosulfonyl)-4,5-dimethylbenzoyl chloride also extends to the field of agrochemicals. Fluorinated compounds are increasingly being explored as herbicides, fungicides, and insecticides due to their improved efficacy and environmental stability. By incorporating this compound into synthetic pathways, chemists can develop novel agrochemicals that offer enhanced protection against pests and pathogens while minimizing ecological impact.

Recent advancements in flow chemistry have further expanded the applications of 3-(Fluorosulfonyl)-4,5-dimethylbenzoyl chloride. Flow systems allow for scalable and controlled reactions under mild conditions, reducing solvent waste and improving reaction yields. For example, researchers have employed flow chemistry techniques to perform selective sulfonylation reactions using this compound, enabling the rapid synthesis of complex fluorinated derivatives for drug discovery programs.

The impact of this compound on material science is also noteworthy. Fluorosulfonated aromatic compounds are known for their thermal stability and chemical resistance, making them suitable for use in high-performance polymers and coatings. By incorporating 3-(Fluorosulfonyl)-4,5-dimethylbenzoyl chloride into polymer backbones or side chains, scientists can develop materials with enhanced durability and functionality for applications in electronics, aerospace, and automotive industries.

In conclusion,3-(Fluorosulfonyl)-4,5-dimethylbenzoyl chloride (CAS No. 2137551-96-1) is a multifaceted compound with broad applications across pharmaceuticals、agrochemicals、and materials science。 Its unique structural features enable the synthesis of highly active bioactive molecules，making it an indispensable tool for researchers seeking to develop innovative solutions for global challenges。As the demand for specialized organic intermediates continues to grow，this compound will undoubtedly remain at the forefront of chemical innovation。